Cas no 2171883-42-2 (tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride
• CAS No: 2171883-42-2
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 5174378
• PubChem ID: 132398664
• Update Time: 2025-05-21

tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(pyrrolidin-3-yl)pyrrolidine-1-carboxylate hydrochloride
• tert-Butyl [2,3'-bipyrrolidine]-1-carboxylate hydrochloride
• starbld0047842
• tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-8-4-5-11(15)10-6-7-14-9-10;/h10-11,14H,4-9H2,1-3H3;1H
• InChI Key： UAZORTFLIBGQPI-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCCC1C1CNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride

tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride (CAS No. 2171883-42-2) is a notable chemical entity with significant applications in various fields. This compound is characterized by its unique structure, which combines a tert-butyl group with a bipyrrolidine ring system, and its hydrochloride salt form. The bipyrrolidine moiety, a fused bicyclic structure, is known for its versatility in organic synthesis and drug discovery.

Recent studies have highlighted the potential of tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride in the development of novel therapeutic agents. Its structural features make it an ideal candidate for exploring interactions with biological targets such as enzymes and receptors. For instance, researchers have reported its ability to modulate ion channels, which are critical in various physiological processes. This property has led to investigations into its potential role in treating neurological disorders such as epilepsy and chronic pain.

The synthesis of tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride involves a multi-step process that typically begins with the preparation of the bipyrrolidine skeleton. This is followed by functionalization to introduce the tert-butyl group and subsequent acid chloride formation. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production.

In terms of applications, tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride has found utility in both academic research and industrial settings. Its use as a building block in organic synthesis has been well-documented, particularly in the construction of complex molecules with bioactive properties. Additionally, its salt form has been explored for its stability and solubility characteristics, which are crucial for formulation development in pharmaceuticals.

From a pharmacological perspective, tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride exhibits interesting bioavailability profiles. Preclinical studies have demonstrated moderate absorption rates in animal models, suggesting potential for oral delivery. However, further research is required to optimize its pharmacokinetic properties for clinical use.

The environmental impact of tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride has also been a topic of interest. Assessments of its biodegradability and toxicity to aquatic organisms have been conducted to ensure compliance with regulatory standards. These studies have provided valuable insights into its safe handling and disposal.

In conclusion, tert-butyl 2,3'-bipyrrolidine-1-carboxylate hydrochloride (CAS No. 2171883-42-2) stands as a versatile compound with promising applications across multiple disciplines. Its structural uniqueness and functional diversity continue to drive innovative research efforts aimed at unlocking its full potential.